Cas no 679428-13-8 ((3-methoxy-2-methylphenyl)methanamine)

• Product Name: (3-methoxy-2-methylphenyl)methanamine
• CAS No: 679428-13-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD18398316
• CID: 1728511
• PubChem ID: 20751517
• Update Time: 2023-11-22

(3-methoxy-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-2-methyl-
• 3-Methoxy-2-methylbenzenemethanamine
• CHEMBL4581326
• (3-Methoxy-2-methylphenyl)methylamine
• SCHEMBL607066
• EN300-307492
• J-512748
• 3-Methoxy-2-methylbenzylamine
• 679428-13-8
• (3-methoxy-2-methylphenyl)methanamine

• MDL： MFCD18398316
• Inchi： 1S/C9H13NO/c1-7-8(6-10)4-3-5-9(7)11-2/h3-5H,6,10H2,1-2H3
• InChI Key： FBBJLSZDPHZRPZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CN)=C1C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 35.25

(3-methoxy-2-methylphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)